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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for 2,2,2-trichloroacetaldehyde hydrate, commonly known as chloral hydrate (C₂H₃Cl₃O₂).

The information is compiled from established chemical databases and scientific literature to

support research and development activities. This document presents quantitative data in

structured tables, details experimental methodologies, and includes visualizations of relevant

chemical and metabolic pathways.

Core Thermochemical Data
The key thermochemical parameters for 2,2,2-trichloroacetaldehyde hydrate are

summarized below. These values are essential for understanding the compound's stability,

reactivity, and energy profile.
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Thermochemical
Property

Symbol Value Units

Standard Enthalpy of

Formation (solid)
ΔfH°(s) -555.66 kJ/mol kJ·mol⁻¹

Enthalpy of Hydration

of Chloral
ΔrH° -51.76 ± 0.08 kJ·mol⁻¹

Note: The Standard Enthalpy of Formation for solid chloral hydrate was calculated based on

the experimentally determined enthalpy of hydration of liquid chloral and the standard

enthalpies of formation for liquid chloral and liquid water. Data for standard molar entropy (S°)

and heat capacity (Cₚ) for solid chloral hydrate are not readily available in the reviewed

literature.

Physical and Chemical Properties
A summary of the key physical and chemical properties of chloral hydrate is provided in the

table below.

Property Value

Molecular Formula C₂H₃Cl₃O₂

Molecular Weight 165.40 g/mol

Appearance Colorless, transparent, or white crystals[1]

Melting Point 57 °C

Boiling Point 98 °C (decomposes into chloral and water)[1]

Density 1.9081 g/cm³ at 20 °C[1]

Solubility in Water Very soluble[1]

Experimental Protocols
The determination of the thermochemical data presented in this guide relies on precise

experimental techniques, primarily calorimetry.
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Determination of the Enthalpy of Hydration of Chloral
The enthalpy of hydration of chloral to form chloral hydrate has been determined using solution

calorimetry. While the specific experimental details from the original studies by Pritchard and

Skinner (1950) are not fully detailed in the readily available literature, a general methodology

for such a measurement can be described.

Objective: To measure the heat released during the hydration of anhydrous chloral in an

aqueous solution to form chloral hydrate.

Apparatus:

Isothermal solution calorimeter

Stirring mechanism

Calibrated thermistor or thermometer

Glass ampoules for sample introduction

Data acquisition system

Procedure:

A known volume of distilled water is placed in the reaction vessel of the calorimeter and

allowed to reach thermal equilibrium.

A precisely weighed sample of anhydrous chloral is sealed in a thin-walled glass ampoule.

The ampoule is submerged in the water within the calorimeter.

Once the system has reached a stable baseline temperature, the ampoule is broken to

initiate the hydration reaction.

The temperature change of the solution is meticulously recorded until a new stable final

temperature is reached.
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The calorimeter is calibrated by introducing a known amount of electrical energy and

measuring the corresponding temperature rise to determine the heat capacity of the system.

The enthalpy of hydration is calculated from the observed temperature change, the heat

capacity of the calorimeter and its contents, and the moles of chloral reacted.

The following diagram illustrates the general workflow for a solution calorimetry experiment.
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Experimental Workflow: Solution Calorimetry
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Experiment

Data Analysis
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Metabolic Pathway of Chloral Hydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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